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Introduction

Nitrosyl cyanide (ONCN), a reactive blue-green gas, has garnered interest in various
chemical contexts, including as a dienophile in organic synthesis and as a putative
intermediate in certain biological processes. This technical guide provides a comprehensive
overview of the stability of nitrosyl cyanide at room temperature, its synthesis, and its key
physicochemical properties, with a focus on quantitative data and detailed experimental
methodologies.

Stability at Room Temperature

Nitrosyl cyanide is moderately stable at room temperature. When stored in a glass vessel, it
can persist as a blue-green gas for several hours before decomposition.[1] However, it is
generally prepared at low temperatures and used in situ for subsequent reactions due to its
inherent reactivity and potential for decomposition. The impure gas has been reported to be
explosive below -20°C.
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Physicochemical and Spectroscopic Data

A summary of the key quantitative data for nitrosyl cyanide is presented in the tables below
for easy reference and comparison.

Table 1: General Properties of Nitrosyl Cyanide

Property Value Reference
Chemical Formula CN20 [2]

Molar Mass 56.0235 g/mol [2]
Appearance Blue-green gas [3]

Boiling Point -40 °C (233 K)

Table 2: Spectroscopic Data for Nitrosyl Cyanide

Spectroscopic Parameter Value Reference
UV-Vis Amax 738 nm [3]
C=N Stretch (IR) 2177.5cm™1 [3]
N=0 Stretch (IR) 1484.3 cm~1 [3]
C-N Stretch (IR) 820.0cm™? [3]
N=C-N Bend (IR) 583.3 cm~! [3]

Table 3: Thermodynamic Data for Nitrosyl Cyanide

Thermodynamic Property Value Reference

] o 28.8 £ 2.5 kcal/mol (120.5
C-N Bond Dissociation Energy [4]
11.5 kJ/mol)

Experimental Protocols
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The primary and most cited method for the synthesis of nitrosyl cyanide is the reaction of
nitrosyl chloride with silver cyanide at low temperatures.

Synthesis of Nitrosyl Cyanide

Principle:

This method involves the reaction of nitrosyl chloride (NOCI) with silver cyanide (AgCN) in a
low-temperature environment to produce nitrosyl cyanide gas and solid silver chloride as a
byproduct.

Materials:

 Nitrosyl chloride (NOCI)

e Finely powdered, dry silver cyanide (AgCN)

o Reaction vessel (e.g., a flask or a series of U-tubes)
o Low-temperature bath (e.g., dry ice/acetone, -78 °C)

« Inert gas (optional, for creating an inert atmosphere)

Stirring apparatus

Procedure:

» Place finely powdered, dry silver cyanide into the reaction vessel.

o Evacuate the vessel or create an inert atmosphere.

e Cool the reaction vessel to a low temperature, typically between -60 °C and -20 °C.[1]

« Introduce nitrosyl chloride into the reaction vessel. This can be done by condensing gaseous
NOCI onto the cooled AGQCN.[1]

 Allow the mixture to warm gradually while stirring vigorously.

o Nitrosyl cyanide will be generated as a blue-green gas, which will fill the reaction vessel.[1]
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Caution: Careful attention to the reaction conditions is necessary to avoid explosions,
particularly with impure nitrosyl cyanide.[5]

Reaction Workflows and Logical Relationships

The synthesis of nitrosyl cyanide can be represented as a straightforward chemical reaction.
The following diagram illustrates the experimental workflow for its preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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